5,6-dihydro-4H-thieno[2,3-c]pyrrole

• IUPAC Name: 5,6-dihydro-4H-thieno[2,3-c]pyrrole
• InChI: InChI=1S/C6H7NS/c1-2-8-6-4-7-3-5(1)6/h1-2,7H,3-4H2
• InChI Key: ILIZNFIPIKPITN-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(CN1)SC=C2
• Molecular Formula: C6H7NS
• Molecular Weight: 125.19 g/mol

Description

“5,6-dihydro-4H-thieno[2,3-c]pyrrole” is a compound that has been studied for its potential use in the treatment of cancer. It is capable of acting as an inhibitor of the small ubiquitin-like modifier (SUMO) family of proteins.

Synthesis Analysis

The synthesis of “5,6-dihydro-4H-thieno[2,3-c]pyrrole” involves a series of chemical reactions. For instance, a general, convenient route toward N-substituted 5,6-dihydro-4H-thieno[3,4-c]pyrroles was accomplished by the reductive amination of 2,5-dimethylthiophene-3,4-dicarbaldehyde with various primary amines in a solution of sodium cyanoborohydride and methanol/acetic acid.

Molecular Structure Analysis

The molecular structure of “5,6-dihydro-4H-thieno[2,3-c]pyrrole” can be analyzed using density functional theory (DFT) at the B3LYP/6-31G (d) level. This allows for the determination of optimized geometries, electron-state-density distributions, and highest occupied molecular orbital-lowest unoccupied molecular orbital (HOMO-LUMO) energy levels.

Chemical Reactions Analysis

The chemical reactions involving “5,6-dihydro-4H-thieno[2,3-c]pyrrole” are complex and can involve multiple steps. For example, the Stille polymerization of the brominated ttTPD and stannylated simple thiophene (T) finally gave a promising PT-ttTPD polymer showing well-ordered inter-chain orientation in the BHJ active layer.

Physical And Chemical Properties Analysis

The physical and chemical properties of “5,6-dihydro-4H-thieno[2,3-c]pyrrole” can be determined through various methods. For instance, its optical, electrochemical, and photovoltaic properties were investigated in one study.

Scientific Research Applications

Organic Electronics and Photovoltaics

5,6-dihydro-4H-thieno[2,3-c]pyrrole: . .

Medical Research: Cancer Treatment

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Material Science: Photovoltaic Polymers

Material science has leveraged 5,6-dihydro-4H-thieno[2,3-c]pyrrole in developing photovoltaic polymers. .

Energy Storage

The compound’s derivatives are being studied for their role in energy storage solutions. .

Environmental Science

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Chemical Synthesis

This compound is a valuable reagent in chemical synthesis, where it is used to create novel heterocyclic compounds. .

Mechanism of Action

Target of Action

The primary target of 5,6-dihydro-4H-thieno[2,3-c]pyrrole is the small ubiquitin-like modifier (SUMO) family of proteins . These proteins play a crucial role in the post-translational modification of other proteins, which can affect their localization, activity, and stability .

Mode of Action

5,6-dihydro-4H-thieno[2,3-c]pyrrole acts as an inhibitor of the SUMO family of proteins . It interferes with the activity of an E1 enzyme, which is involved in the initial steps of SUMOylation . By inhibiting this enzyme, 5,6-dihydro-4H-thieno[2,3-c]pyrrole can disrupt the SUMOylation process, leading to changes in the function of the proteins that would normally be modified .

Biochemical Pathways

The inhibition of SUMOylation by 5,6-dihydro-4H-thieno[2,3-c]pyrrole can affect multiple biochemical pathways. SUMOylation is involved in various cellular processes, including DNA repair, transcriptional regulation, apoptosis, protein stability, response to stress, and cell cycle progression . Therefore, the inhibition of this process can have wide-ranging effects on cellular function .

Result of Action

The inhibition of SUMOylation by 5,6-dihydro-4H-thieno[2,3-c]pyrrole can lead to changes in the function of many proteins, potentially disrupting the processes they are involved in . This can result in various molecular and cellular effects, depending on the specific proteins and processes affected . For example, the compound may be used in the treatment of cancer, as the disruption of SUMOylation can affect the growth and survival of cancer cells .

Future Directions

The future directions for the study of “5,6-dihydro-4H-thieno[2,3-c]pyrrole” could involve further exploration of its potential use in the treatment of cancer. Additionally, its potential use in the development of better photovoltaic polymers based on the TPD moiety could also be explored.

Q & A

Q1: How can 5,6-dihydro-4H-thieno[2,3-c]pyrroles be synthesized?

A1: These compounds are synthesized through a ring closure reaction. This involves reacting methyl 2,3-bis(chloromethyl)thiophene-5-carboxylate with various primary amines. [] You can find more details about this reaction in the paper "Iso-anellated thienopyrroles: The chemistry of 5,6-dihydro-4H-thieno[2,3-c]pyrroles and 5H-thieno[2,3-c]pyrroles."